Cas no 1933672-58-2 (2-(2-methyl-1,3-oxazol-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 2-(2-methyl-1,3-oxazol-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 1933672-58-2
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• MDL: MFCD31428011
• CID: 5276081
• PubChem ID: 165447314
• Update Time: 2025-05-26

2-(2-methyl-1,3-oxazol-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(2-methyl-4-oxazolyl)-6-oxo-
• 2-(2-methyl-1,3-oxazol-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• MDL： MFCD31428011
• Inchi： 1S/C9H7N3O4/c1-4-11-6(3-16-4)7-10-2-5(9(14)15)8(13)12-7/h2-3H,1H3,(H,14,15)(H,10,12,13)
• InChI Key： RGVMRWXIHFGSKJ-UHFFFAOYSA-N
• SMILES： C1(C2=COC(C)=N2)NC(=O)C(C(O)=O)=CN=1

Additional information on 2-(2-methyl-1,3-oxazol-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

2-(2-Methyl-1,3-Oxazol-4-yl)-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid: A Comprehensive Overview

2-(2-Methyl-1,3-Oxazol-4-yl)-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid, also known by its CAS number 1933672-58-2, is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and applications in drug design. The molecule features a pyrimidine ring system fused with an oxazole moiety, making it a unique candidate for exploring novel chemical reactions and bioactive properties.

The synthesis of this compound involves a series of intricate multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or microwave-assisted synthesis. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, which are critical for its potential use in pharmaceutical applications. Researchers have also explored the use of green chemistry principles to make the synthesis process more environmentally friendly.

One of the most promising aspects of this compound is its demonstrated biological activity. Preclinical studies have shown that it exhibits significant antitumor activity, particularly against various cancer cell lines. The compound's ability to inhibit key enzymes involved in cancer progression has made it a subject of interest in oncology research. Additionally, it has shown potential as an anti-inflammatory agent, suggesting its utility in treating inflammatory diseases such as arthritis or cardiovascular disorders.

The structural versatility of 2-(2-Methyl-1,3-Oxazol-4-yl)-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas. For instance, modifications to the oxazole ring or the pyrimidine core can lead to derivatives with enhanced bioavailability or selectivity. Recent advancements in computational chemistry have facilitated the design of such derivatives by predicting their pharmacokinetic profiles and toxicity potential.

In terms of applications beyond medicine, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials. Researchers are actively investigating its potential as a building block for constructing novel materials with tailored properties.

Despite its numerous advantages, there are challenges associated with the large-scale production and commercialization of this compound. Issues such as scalability of synthesis and cost-effectiveness need to be addressed to ensure its viability as a drug candidate or industrial material. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these barriers.

In conclusion, 2-(2-Methyl-1,3-Oxazol-4-yl)-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid (CAS No: 1933672-58-) represents a fascinating example of how structural complexity can translate into diverse functional applications. With ongoing research focusing on optimizing its synthesis and exploring its biological and material properties, this compound holds great promise for advancing both medical science and materials engineering.